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Compound of Interest

4-Bromo-2-
Compound Name:
(difluoromethoxy)pyridine

Cat. No.: B1344760

An In-depth Technical Guide to 4-Bromo-2-(difluoromethoxy)pyridine

This technical guide provides a comprehensive overview of the molecular structure, chemical
properties, and synthesis of 4-Bromo-2-(difluoromethoxy)pyridine, a key building block for
researchers, scientists, and professionals in drug development, particularly in the field of
protein degradation.

Molecular Structure and Properties

4-Bromo-2-(difluoromethoxy)pyridine is a halogenated pyridine derivative. Its structure is
characterized by a pyridine ring substituted with a bromine atom at the 4-position and a
difluoromethoxy group at the 2-position.

Chemical Structure:
Caption: Chemical structure of 4-Bromo-2-(difluoromethoxy)pyridine.

A summary of its key chemical and physical properties is provided in the table below.
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Property

Value

Reference

Molecular Formula

C6H4BrF2NO

[1]2]

Molecular Weight 224.005 g/mol [1]

CAS Number 832735-56-5 [1]I3]
Liquid (Physical state not

Appearance [4]

definitively available)

Boiling Point (Predicted)

198.6 £ 35.0 °C

[2]

Density (Predicted)

1.670 + 0.06 g/cm?3

[2]

pKa (Predicted)

0.10+0.10

[2]

Canonical SMILES

C1=CN=C(C=C1Br)OC(F)F

[2](5]

QKZHLBZNEBCOLM-

InChl Key [2]
UHFFFAOYSA-N

Purity Typically 297% [1][2]
Store in a cool, dry, well-

Storage ventilated area, or under an [2][3]

inert atmosphere at 2-8°C.

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 4-Bromo-2-

(difluoromethoxy)pyridine is not readily available in the searched literature, a general

synthetic approach can be inferred from standard organic chemistry principles and related

syntheses. A plausible synthetic route would involve the difluoromethoxylation of a suitable

bromopyridine precursor.

General Synthetic Approach:

A potential synthesis could start from 4-bromo-2-hydroxypyridine. The hydroxyl group can be

reacted with a difluoromethylating agent, such as chlorodifluoromethane (Freon 22) or other

sources of the difluoromethoxy group, under basic conditions.
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Caption: Hypothetical synthetic pathway for 4-Bromo-2-(difluoromethoxy)pyridine.

Characterization Workflow:

Following synthesis, the compound would undergo a standard characterization workflow to
confirm its identity and purity.
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Caption: Standard experimental workflow for the characterization of a synthesized compound.
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Applications in Drug Development

4-Bromo-2-(difluoromethoxy)pyridine is designated as a building block for protein
degraders.[1] The difluoromethoxy group is a bioisostere for other functionalities and can
improve metabolic stability and cell permeability of a molecule. The bromo- and pyridine
functionalities provide versatile handles for further chemical modifications, making this
compound valuable in the synthesis of libraries of small molecules for drug discovery,
particularly for targeted protein degradation technologies like PROTACs (Proteolysis Targeting
Chimeras).

Safety Information

This compound is classified as hazardous. It is harmful if swallowed, causes skin and serious
eye irritation, and may cause respiratory irritation.[4] Appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this
chemical. Work should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1344760?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

